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Compound of Interest

Compound Name: Tin chromate
CAS No.: 38455-77-5
Cat. No.: B14674120
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety
data for tin chromate. Due to the existence of tin in two primary oxidation states, this guide
addresses both tin(Il) chromate (Stannous chromate) and tin(IV) chromate (Stannic chromate).
The information presented is intended to support researchers, scientists, and professionals in
drug development in the safe handling and application of these compounds.

Chemical Identification and Physical Properties

Tin chromate is a term that can refer to two distinct chemical compounds, each with its own
unique CAS number and properties. Tin(ll) chromate, also known as stannous chromate, is
identified by the CAS number 38455-77-5. Tin(IV) chromate, or stannic chromate, is assigned
the CAS number 10101-75-4.[1][2][3][4][5][6] Both compounds are generally described as
brownish-yellow crystalline powders.[7]
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Tin(ll) Chromate (Stannous

Tin(IV) Chromate (Stannic

Property
chromate) chromate)
CAS Number 38455-77-5[2][5] 10101-75-4[4][6]
Molecular Formula SnCrOa Sn(CrOa4)2[4]
Molecular Weight 234.70 g/mol 350.69 g/mol [1][6]
Brownish-yellow crystalline Brownish-yellow crystalline
Appearance
powder powder[7]
- Information not readily _ ,
Solubility Slightly soluble in water[7]

available

Safety and Hazard Data

Both tin(ll) and tin(IV) chromate are classified as hazardous materials, primarily due to the

presence of hexavalent chromium, a known carcinogen.[7] Handling of these compounds

requires strict adherence to safety protocols to minimize exposure.
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Hazard Information

Tin(ll) Chromate (Stannous
chromate)

Tin(IV) Chromate (Stannic
chromate)

Primary Hazards

Toxic, likely carcinogenic.[7]

Toxic, likely carcinogenic.[7]

Hazard Class

6.1 (Toxic)

6.1 (Toxic)

UN Number

Not specified, but related
compounds fall under UN 3288

(Toxic solid, inorganic, n.o.s.)

Not specified, but related
compounds fall under UN 3288

(Toxic solid, inorganic, n.o.s.)

GHS Pictograms

Skull and crossbones, Health

hazard, Environmental hazard

Skull and crossbones, Health

hazard, Environmental hazard

GHS Hazard Statements

H301 (Toxic if swallowed),
H311 (Toxic in contact with
skin), H330 (Fatal if inhaled),
H317 (May cause an allergic
skin reaction), H340 (May
cause genetic defects), H350
(May cause cancer), H361
(Suspected of damaging
fertility or the unborn child),
H372 (Causes damage to
organs through prolonged or
repeated exposure), H410
(Very toxic to aquatic life with

long lasting effects).

H301 (Toxic if swallowed),
H311 (Toxic in contact with
skin), H330 (Fatal if inhaled),
H317 (May cause an allergic
skin reaction), H340 (May
cause genetic defects), H350
(May cause cancer), H361
(Suspected of damaging
fertility or the unborn child),
H372 (Causes damage to
organs through prolonged or
repeated exposure), H410
(Very toxic to aquatic life with

long lasting effects).

GHS Precautionary
Statements

P201, P202, P260, P264,
P270, P271, P273, P280,
P284, P301+P310,
P302+P352, P304+P340,
P308+P313, P310,
P403+P233, P405, P501.

P201, P202, P260, P264,
P270, P271, P273, P280,
P284, P301+P310,
P302+P352, P304+P340,
P308+P313, P310,
P403+P233, P405, P501.

Note: Specific GHS classifications for tin chromates are not readily available. The information

above is based on the hazards associated with hexavalent chromium compounds.
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Exposure Limits

Occupational exposure limits for tin chromate are not specifically defined. However, exposure
limits for hexavalent chromium compounds are well-established and should be strictly followed.

Exposure Limit for Hexavalent Chromium
Regulatory Agency

(Cr(V1)

5 pg/ms3 as an 8-hour time-weighted average
OSHA (PEL) (TWA)
NIOSH (REL) 0.2 pg/m3 for a 10-hour TWA

0.0002 mg/m3 as an 8-hour TWA (inhalable
ACGIH (TLV)

fraction); Al - Confirmed Human Carcinogen

Experimental Protocols

Detailed experimental protocols for the synthesis of tin chromate are not widely published in
readily accessible literature. However, a general approach for the preparation of insoluble
inorganic chromate salts involves the precipitation reaction between a soluble tin salt and a
soluble chromate salt.

General Synthesis of Tin(ll) Chromate: A potential synthesis route for tin(ll) chromate involves
the reaction of a soluble tin(ll) salt, such as tin(ll) chloride (SnClz), with a soluble chromate,
such as potassium chromate (K2CrOa), in an aqueous solution.

o Step 1: Prepare an aqueous solution of tin(ll) chloride.
o Step 2: Prepare an aqueous solution of potassium chromate.

o Step 3: Slowly add the potassium chromate solution to the tin(ll) chloride solution with
constant stirring.

o Step 4: A precipitate of tin(Il) chromate should form.

o Step 5: The precipitate is then collected by filtration, washed with deionized water to remove
impurities, and dried under controlled conditions.
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General Synthesis of Tin(IV) Chromate: Similarly, tin(IV) chromate could be synthesized using
a soluble tin(1V) salt, such as tin(IV) chloride (SnCls), and a soluble chromate.

e Step 1: Prepare an aqueous solution of tin(IV) chloride.
e Step 2: Prepare an agueous solution of potassium chromate.

o Step 3: Slowly add the potassium chromate solution to the tin(IV) chloride solution while
stirring.

o Step 4: A precipitate of tin(IV) chromate is expected to form.

o Step 5: The precipitate is collected by filtration, washed thoroughly with deionized water, and
dried.

Note: These are generalized procedures and would require optimization of parameters such as
concentration, temperature, and pH for successful synthesis and to control the stoichiometry
and purity of the final product.

Safety and Handling Workflow

The following diagram outlines a logical workflow for the safe handling of tin chromate in a
laboratory setting.
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Start: Handling Tin Chromate

1. Hazard Assessment
- Review SDS
- Understand toxicity and carcinogenicity

;

2. Personal Protective Equipment (PPE)
- Nitrile gloves
- Safety goggles
- Lab coat
- Respirator (if potential for aerosolization)

'

3. Engineering Controls
- Use in a certified chemical fume hood

'

4. Weighing and Transfer
- Handle as a powder in a contained manner
- Avoid generating dust

'

5. Spill Preparedness
- Ensure appropriate spill kit is available

'

6. Waste Disposal
- Collect all waste in a labeled hazardous waste container

'

7. Decontamination
- Clean work surfaces thoroughly
- Wash hands after handling

End: Procedure Complete
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Control Measures

Personal Protective Equipment (PPE)  Gloves, Goggles, Respirator

Mitigated b

Hazards of Tin Chromate »
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Engineering Controls ~ Fume Hood
Toxicity  Inhalation, Ingestion, Dermal

Managed by

Administrative Controls =~ SOPs, Training

Carcinogenicity ~ Due to Cr(VI) I '
Managed by

Managed by

Waste Management  Hazardous Waste Disposal
Environmental Hazard =~ Toxic to aquatic life

Mitigated by

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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